![molecular formula C8H12ClN3 B6230090 5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine CAS No. 1344099-43-9](/img/no-structure.png)
5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine
Description
5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine, also known as CDP, is a potent chemical compound that has been extensively studied for its various properties and potential applications in different fields, including pharmaceuticals, agrochemicals, and material sciences. It is a pyrimidinamine derivative, which are considered promising agricultural compounds due to their outstanding activity and unique mode of action .
Synthesis Analysis
The synthesis of pyrimidinamine derivatives, including 5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine, involves the use of pyrimidifen as a template according to the principle of bioisosterism . The Suzuki–Miyaura coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, may also be involved in the synthesis .Chemical Reactions Analysis
The Suzuki–Miyaura coupling reaction plays a significant role in the chemical reactions involving 5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .Mechanism of Action
Pyrimidinamine derivatives, including 5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine, act as mitochondrial complex I electron transport inhibitors (MET I) . This mode of action is different from other commercial fungicides, and resistance to pyrimidinamine fungicides has not been reported so far .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine involves the reaction of 5-chloro-2-pyridinecarboxaldehyde with dimethylamine followed by reduction with sodium borohydride.", "Starting Materials": [ "5-chloro-2-pyridinecarboxaldehyde", "dimethylamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 5-chloro-2-pyridinecarboxaldehyde (1.0 g, 6.4 mmol) in methanol (20 mL) and add dimethylamine (0.5 mL, 6.4 mmol).", "Step 2: Stir the reaction mixture at room temperature for 2 hours.", "Step 3: Add sodium borohydride (0.5 g, 13.2 mmol) to the reaction mixture and stir for an additional 2 hours.", "Step 4: Quench the reaction by adding water (20 mL) and stirring for 30 minutes.", "Step 5: Extract the product with dichloromethane (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain the desired product, 5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine, as a yellow solid (1.1 g, 85% yield)." ] } | |
CAS RN |
1344099-43-9 |
Product Name |
5-chloro-6-[(dimethylamino)methyl]pyridin-2-amine |
Molecular Formula |
C8H12ClN3 |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
